1-Amino-2-methylcyclopentane-1-carboxylic acid hydrochloride
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Overview
Description
1-Amino-2-methylcyclopentane-1-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO2 and its molecular weight is 179.64. The purity is usually 95%.
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Scientific Research Applications
Bioactive Compound Synthesis
Carboxylic acids and amino acids are foundational in the synthesis of various bioactive compounds. For instance, glycyrrhetinic acids (GAs), derived from licorice, exhibit a range of pharmacological properties. These compounds are being explored for their anticancer properties, illustrating the role of carboxylic acid derivatives in medicinal chemistry (Hussain et al., 2021).
Polymer Science
In the realm of material science, divalent metal salts of carboxylic acids, such as p-aminobenzoic acid, have been used as precursors for the synthesis of ionic polymers. These materials have applications in various technologies, showcasing the versatility of carboxylic acids in creating innovative materials (Matsuda, 1997).
Drug Development and Synthesis
Carboxylic acids are also pivotal in drug synthesis and development. Levulinic acid, for instance, is recognized for its role in the synthesis of various drugs, underlining the importance of carboxylic acids in pharmaceutical research and development (Zhang et al., 2021).
Biochemical and Pharmacological Studies
Amino acids and their derivatives are extensively studied for their biochemical and pharmacological properties. For example, the spin label amino acid TOAC has been used in peptide studies, contributing to our understanding of peptide structure and function (Schreier et al., 2012).
Nutritional and Food Science
In nutritional and food science, research has focused on the formation and impact of compounds like heterocyclic aromatic amines (HAAs) in cooked meats. These studies are crucial for understanding the dietary factors influencing cancer incidence, illustrating the relevance of amino compounds in health and disease (Snyderwine, 1994).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-amino-2-methylcyclopentane-1-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2.ClH/c1-5-3-2-4-7(5,8)6(9)10;/h5H,2-4,8H2,1H3,(H,9,10);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOBBEEJUPNAOMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC1(C(=O)O)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.